2-(benzo[d][1,3]dioxol-5-ylmethyl)-8-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(benzo[d][1,3]dioxol-5-ylmethyl)-8-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one is a useful research compound. Its molecular formula is C23H17N5O4 and its molecular weight is 427.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Heterocyclic compounds containing 1,2,4-triazole, 1,3,4-thia-, and -oxadiazole rings have been synthesized and characterized. These compounds are of interest due to their potential biological properties. The synthesis involves cyclization reactions and the use of spectroscopic methods for structural elucidation, indicating the importance of these compounds in medicinal chemistry and materials science (El‐Sayed et al., 2008).
Biological Assessment
Another study focused on the synthesis of novel compounds containing 1,2,4-oxadiazole and triazolo[4,3-a]pyridine units. These compounds were synthesized from commercially available precursors and assessed for various biological properties, highlighting the potential pharmaceutical applications of such heterocyclic compounds (Karpina et al., 2019).
Antimicrobial and Antioxidant Activities
Research on heterocyclic compounds also includes the development of new molecules with potential antimicrobial and antioxidant activities. The synthesis of derivatives featuring 1,2,4-triazole, oxadiazole, and pyridine rings has been reported, with some compounds showing promising results against various microbial strains and in antioxidant assays. This underscores the role of heterocyclic compounds in the search for new therapeutic agents (Bassyouni et al., 2012).
Structural and Crystallographic Studies
Structural and crystallographic studies of triazolo[4,3-a]pyridine derivatives have provided insights into the molecular conformations and interactions of these compounds. Such studies are crucial for understanding the relationship between structure and activity, which is fundamental in drug design and materials science (Fun et al., 2011).
Mechanism of Action
Target of Action
The primary targets of this compound are yet to be identified. Compounds with similar structures have been found to interact with various cellular targets, such as enzymes and receptors .
Mode of Action
This could result in altered cellular processes .
Biochemical Pathways
Similar compounds have been found to affect various pathways, leading to downstream effects such as cell cycle arrest and apoptosis .
Result of Action
Similar compounds have been found to have antitumor activities, indicating that they can inhibit the growth of cancer cells .
Properties
IUPAC Name |
2-(1,3-benzodioxol-5-ylmethyl)-8-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-[1,2,4]triazolo[4,3-a]pyridin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17N5O4/c1-14-4-7-16(8-5-14)20-24-22(32-26-20)17-3-2-10-27-21(17)25-28(23(27)29)12-15-6-9-18-19(11-15)31-13-30-18/h2-11H,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBKHFQJCGDETRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CN4C3=NN(C4=O)CC5=CC6=C(C=C5)OCO6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.